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Compound of Interest

Compound Name: 5-Bromo-2-(hydroxymethyl)phenol

Cat. No.: B065800

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like 5-Bromo-2-(hydroxymethyl)phenol are paramount for laboratory
safety and environmental responsibility. Adherence to established protocols mitigates risks and
ensures regulatory compliance. This guide provides essential safety and logistical information
for the proper disposal of 5-Bromo-2-(hydroxymethyl)phenol.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle 5-Bromo-2-
(hydroxymethyl)phenol with the appropriate personal protective equipment (PPE) to minimize
exposure and prevent potential health hazards.

Recommended Personal Protective Equipment:

Hand Protection: Wear protective gloves.

Eye Protection: Use safety glasses or chemical safety goggles.[1][2]

Skin and Body Protection: Wear a lab coat or suitable protective clothing.[1]

Respiratory Protection: If working in an area with insufficient ventilation or where dust may
be generated, wear suitable respiratory equipment.[1][3]

Always work in a well-ventilated area.[2][4] Do not eat, drink, or smoke when using this product,
and always wash your hands after handling.[1][4]
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Spill Management

In the event of a spill, prompt and safe cleanup is crucial to prevent contamination and

exposure.

Spill Cleanup Protocol:

Evacuate: Remove unnecessary personnel from the area.[3][5]
Ventilate: Ensure the spillage area is well-ventilated.[3][5]
Containment: Prevent the spill from spreading. Do not let the chemical enter drains.[5][6]

Cleanup: For solid spills, carefully sweep or shovel the material into a suitable, dry, and
covered container for disposal, avoiding dust generation.[2][3]

Disposal: Dispose of the collected material and any contaminated cleaning supplies as
hazardous waste in accordance with local, state, and federal regulations.[2][6]

Step-by-Step Disposal Procedure

The disposal of 5-Bromo-2-(hydroxymethyl)phenol and its containers must be conducted in

accordance with official national and local regulations. It is essential to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance.[3]

. Waste ldentification and Classification:

Characterize the waste material. 5-Bromo-2-(hydroxymethyl)phenol is classified as an
irritant, causing skin and eye irritation, and may cause respiratory irritation.[1] It is harmful if
swallowed, inhaled, or comes into contact with skin.[7]

This chemical waste is considered hazardous.

. Waste Collection and Storage:

Collect waste 5-Bromo-2-(hydroxymethyl)phenol and any contaminated materials (e.g.,
gloves, weighing paper, absorbent pads) in a designated, compatible, and properly labeled
hazardous waste container.[5][8]
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e The container must be sturdy, leak-proof, and kept closed except when adding waste.[8]

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong bases and strong oxidizing agents.[1][8]

3. Treatment and Final Disposal:

e Do not dispose of 5-Bromo-2-(hydroxymethyl)phenol down the drain or in the regular
trash.[6][8]

e The recommended disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[6]

» Arrange for a pickup of the hazardous waste by a licensed contractor or your institution's
EHS department.[5][8]

4. Empty Container Disposal:
o Thoroughly empty all contents from the original container.
e The first rinse of the container must be collected and disposed of as hazardous waste.[8]

» For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be
collected as hazardous waste.[8] While the specific LD50 for this compound is not readily
available, treating it with caution is advised.

 After proper rinsing, the container can be offered for recycling or reconditioning, or punctured
to prevent reuse and disposed of in a sanitary landfill, depending on local regulations.[6]

Quantitative Data Summary
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Parameter Value Source

GHS Hazard Codes H302, H312, H332 [7]

P261, P264, P270, P271,
P280, P301+P312+P330,
GHS Precautionary Codes P302+P352+P312, [7]
P304+P340+P312, P363,
P501

Disposal Workflow
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Caption: Disposal workflow for 5-Bromo-2-(hydroxymethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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